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Compound of Interest

Compound Name: Mefenidramium

CAS No.: 29869-74-7

Cat. No.: B16105613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of Mefenidramium metilsulfate. The information is curated for researchers,

scientists, and professionals in the field of drug development. This document collates available

quantitative data, outlines detailed experimental protocols for its characterization, and

visualizes its key biological signaling pathways.

Mefenidramium metilsulfate is a quaternary ammonium compound recognized for its

therapeutic action as a topical antihistamine.[1][2][3] Its pharmacological profile is primarily

characterized by the blockade of histamine H1 receptors, which underlies its utility in mitigating

local allergic reactions.[1][3] Additionally, its chemical structure confers anticholinergic

properties, leading to the antagonism of muscarinic acetylcholine receptors.[3][4] The

permanently charged nature of this molecule is a key feature, suggesting reduced permeability

across the blood-brain barrier and predominantly localized peripheral effects.[4]
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A summary of the key physicochemical properties of Mefenidramium metilsulfate is presented

below. This information is crucial for the preparation of stock solutions and formulations for in

vitro and in vivo studies.[4]

Property Value Source

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate

[2][5]

CAS Number 4858-60-0 [2][4][5]

Molecular Formula C₁₉H₂₇NO₅S [2][4][5]

Molecular Weight 381.5 g/mol [2][4][5][6]

Appearance Solid powder [2][4][6]

Melting Point 135-136 °C [2]

Topological Polar Surface Area 84 Å² [2][5]

Elemental Analysis
C: 59.82%, H: 7.13%, N:

3.67%, O: 20.97%, S: 8.40%
[2]

Spectroscopic Data
Spectroscopic techniques are fundamental for the structural elucidation and confirmation of the

identity and purity of Mefenidramium metilsulfate.[6]

Spectroscopic Parameter Expected Value Source

λmax (in Methanol) ~ 258 nm [6]

Molar Absorptivity (ε) Concentration-dependent [6]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Mefenidramium metilsulfate are

outlined below.
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Synthesis via Menshutkin Reaction
The primary synthetic route to Mefenidramium metilsulfate is the Menshutkin reaction, which

involves the quaternization of a tertiary amine with an alkylating agent.[1][2][7] In this case, 2-

(diphenylmethoxy)-N,N-dimethylethanamine is treated with dimethyl sulfate.[1][2][7]

Reaction Scheme:

The synthesis involves the reaction of 2-(diphenylmethoxy)-N,N-dimethylethanamine with

dimethyl sulfate. The lone pair of electrons on the nitrogen atom of the tertiary amine attacks

the electrophilic methyl group of dimethyl sulfate, forming a new carbon-nitrogen bond and

resulting in the quaternary ammonium cation, Mefenidramium. The displaced methyl sulfate

group acts as the counter-ion.[2]

General Experimental Protocol:

A general procedure for the N-alkylation of 2-(diphenylmethoxy)-N,N-dimethylethanamine

involves dissolving the amine in a suitable polar aprotic solvent, followed by the addition of the

alkylating agent (dimethyl sulfate). The reaction mixture is then typically heated to drive the

reaction to completion.[7]

Setup: A round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and a

nitrogen inlet.

Reagents: The flask is charged with 2-(diphenylmethoxy)-N,N-dimethylethanamine (1.05 eq)

and anhydrous acetonitrile.

Reaction: The mixture is stirred and gently heated to 80°C. Dimethyl sulfate (1.0 eq) is added

dropwise to the solution. The reaction is monitored for completion.

Isolation: Once the reaction is complete, the flask is cooled to room temperature. Anhydrous

diethyl ether is slowly added to the stirred solution until a white precipitate forms. The mixture

is then cooled in an ice bath for 30 minutes to maximize precipitation.

Purification: The solid product is collected by vacuum filtration, washed with cold diethyl

ether, and dried under vacuum.[8]
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High-Performance Liquid Chromatography (HPLC)
Analysis
The most common analytical method for the quantification of Mefenidramium metilsulfate is

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[9]

Due to its ionic nature, an ion-pairing agent is typically added to the mobile phase to improve

peak shape and retention time.[9]

Instrumentation and Chromatographic Conditions:

Parameter Recommended Condition

HPLC System
Isocratic Pumping System, UV-Vis Detector,

Autosampler, Column Oven

Column
X-Bridge C18 (or equivalent), 4.6 x 150 mm, 5

µm

Mobile Phase

Acetonitrile: Methanol: 0.05M Potassium

Dihydrogen Phosphate (20:5:80, v/v/v), pH

adjusted to 3.0 ± 0.1 with Orthophosphoric Acid

Flow Rate 1.5 mL/min

Detection Wavelength 235 nm

Injection Volume 20 µL

Column Temperature Ambient

Run Time Approximately 10 minutes

(Adapted from a validated method for a structurally related compound)[10]

Preparation of Solutions:

Mobile Phase: Prepare the mobile phase as described in the table. Filter through a 0.45 µm

membrane filter and degas prior to use.[10]
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Standard Stock Solution (100 µg/mL): Accurately weigh about 10 mg of Mefenidramium
Metilsulfate reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and

dilute to volume with the mobile phase.[10]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

standard stock solution with the mobile phase to obtain concentrations in the expected

linearity range (e.g., 2.0 to 20.0 µg/mL).[10]

UV-Vis Spectroscopy
UV-Vis spectroscopy is employed to identify the presence of chromophores within the

molecule. The benzhydryl moiety in Mefenidramium metilsulfate is the primary chromophore

responsible for UV absorption.[6]

Experimental Protocol:

Solvent Selection: Use a UV-grade solvent such as methanol.[6]

Sample Preparation: Prepare a stock solution of Mefenidramium metilsulfate of a known

concentration (e.g., 1 mg/mL) in the chosen solvent. From the stock solution, prepare a

series of dilutions. A typical concentration for λmax determination is in the range of 10-50

µg/mL.[6]

Instrumentation: Use a calibrated double-beam UV-Vis spectrophotometer.[6]

Blank Correction: Use the solvent as a blank to zero the instrument.[6]

Spectral Acquisition: Scan the sample solution over a wavelength range of 200-400 nm.[6]

Data Analysis: Identify the wavelength of maximum absorbance (λmax).[6]

Mechanism of Action and Signaling Pathways
Mefenidramium metilsulfate acts as a competitive antagonist at histamine H1 receptors.[1][3]

By binding to these receptors on sensory nerves and small blood vessels in the skin, it

prevents histamine from exerting its pro-inflammatory effects.[1][3] This blockade leads to a

reduction in itching (pruritus), redness (erythema), and swelling (edema) associated with

localized allergic reactions.[1][3]
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Caption: Histamine H1 receptor signaling and its antagonism by Mefenidramium metilsulfate.

The quaternary ammonium structure of Mefenidramium metilsulfate also contributes to its

anticholinergic properties by blocking acetylcholine at muscarinic receptors.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body-img#mefenidramium-metilsulfate-a-comprehensive-physicochemical-profile
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#mefenidramium-metilsulfate-a-comprehensive-physicochemical-profile
https://www.benchchem.com/product/b16105613/docs?utm_src=pdf-body#mefenidramium-metilsulfate-a-comprehensive-physicochemical-profile
https://www.benchchem.com/product/b048653
https://www.benchchem.com/pdf/Mefenidramium_Metilsulfate_Application_Notes_and_Protocols_for_Research_Use.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Muscarinic Receptor

G-Protein

Activates

Effector
(e.g., Adenylyl Cyclase)

Second Messenger
(e.g., cAMP)

Cholinergic Response
(e.g., Smooth Muscle Contraction)

Leads to

Acetylcholine

Binds to

Mefenidramium
metilsulfate

Blocks

Click to download full resolution via product page

Caption: Muscarinic receptor signaling and its antagonism by Mefenidramium metilsulfate.

Experimental Workflows
Visual representations of the experimental workflows for the synthesis and analysis of

Mefenidramium metilsulfate are provided below.
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Caption: Experimental workflow for the synthesis of Mefenidramium metilsulfate.

HPLC Analysis Workflow
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Caption: Workflow for the HPLC analysis of Mefenidramium metilsulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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